Cas no 2034466-87-8 (N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide)

• Product Name: N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide
• CAS No: 2034466-87-8
• MF: C₂₂H₂₅N₃O₃
• MW: 379.45220541954
• CID: 5998378
• PubChem ID: 122162523
• Update Time: 2025-06-28

N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide
• N1-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-N2-(3,5-dimethylphenyl)oxalamide
• F6571-0893
• AKOS032469090
• 2034466-87-8
• N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-N'-(3,5-dimethylphenyl)ethanediamide
• N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-N'-(3,5-dimethylphenyl)oxamide

• Inchi： 1S/C22H25N3O3/c1-14-9-15(2)11-17(10-14)24-22(27)21(26)23-13-18(25(3)4)20-12-16-7-5-6-8-19(16)28-20/h5-12,18H,13H2,1-4H3,(H,23,26)(H,24,27)
• InChI Key： QWRQSJWNFJOPSP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CNC(C(NC1C=C(C)C=C(C)C=1)=O)=O)N(C)C

Computed Properties

• Exact Mass: 379.18959167g/mol
• Monoisotopic Mass: 379.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide

Introduction to N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide (CAS No. 2034466-87-8)

N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide, identified by its CAS number 2034466-87-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This molecule, characterized by its intricate structural framework, combines a benzofuran moiety with a dimethylaminoethyl group and a 3,5-dimethylphenyl moiety, making it a candidate for various biochemical applications.

The benzofuran scaffold is a prominent feature in medicinal chemistry due to its prevalence in numerous bioactive natural products and synthetic drugs. Its aromatic system provides stability while allowing for diverse functionalization, which makes it an attractive building block for drug design. The presence of the 1-benzofuran-2-yl group in this compound suggests potential interactions with biological targets that are mediated through π-stacking or hydrogen bonding interactions.

The dimethylaminoethyl group introduces a basic nitrogen into the molecule, which can participate in hydrogen bonding and salt formation. This feature is particularly relevant in the design of protease inhibitors or kinase inhibitors, where charged or polar interactions play a crucial role in binding affinity and specificity. Additionally, the amine functionality can serve as a site for further derivatization, enabling the creation of more complex molecular architectures.

The 3,5-dimethylphenyl moiety further enhances the structural complexity of N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide. This aromatic ring system provides additional hydrophobic interactions and can influence the overall solubility and bioavailability of the compound. The dimethylation at the 3 and 5 positions increases the steric bulk of the phenyl ring, potentially affecting its binding mode to biological targets.

In recent years, there has been growing interest in the development of multifunctional compounds that combine multiple pharmacophores into a single molecular entity. N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide exemplifies this trend, as it integrates several key pharmacological motifs. The combination of these features makes it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to tailor the properties of the final product to specific needs. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact biological activity.

The benzofuran moiety has been extensively studied for its pharmacological properties. It has been shown to exhibit antimicrobial, anti-inflammatory, and antitumor activities in various preclinical models. The dimethylamino group is also well-known for its role in enhancing bioavailability and improving pharmacokinetic profiles. Together with the 3,5-dimethylphenyl group, these structural elements contribute to the compound's potential therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and binding affinities. These tools have been instrumental in identifying promising candidates like N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide for further experimental validation. Virtual screening algorithms can rapidly assess how this compound might interact with various biological targets, providing insights into its potential therapeutic utility.

In conclusion, N-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-N'-(3,5-dimethylphenyl)ethanediamide represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it a valuable candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and similar molecules, its importance in medicinal chemistry is likely to grow.